Cas no 52116-81-1 (Methyl 3-Cyanocinnamate)
Methyl 3-Cyanocinnamate is a versatile organic compound characterized by its cyano and ester functional groups, which make it valuable in synthetic chemistry applications. Its conjugated double bond system and electron-withdrawing cyano group enhance its reactivity, particularly in Michael additions and cyclization reactions. This compound serves as a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals. The methyl ester group improves solubility in organic solvents, facilitating its use in various reaction conditions. Its stability and well-defined structure make it a reliable building block for constructing complex molecules. Researchers favor Methyl 3-Cyanocinnamate for its consistent performance and adaptability in multi-step synthetic routes.
Methyl 3-Cyanocinnamate structure
Product Name:Methyl 3-Cyanocinnamate
CAS No:52116-81-1
MF:C11H9NO2
MW:187.194662809372
MDL:MFCD08064268
CID:89690
PubChem ID:13415097
Update Time:2025-10-29
Methyl 3-Cyanocinnamate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-(3-cyanophenyl)acrylate
- Methyl 3-Cyanocinnamate
- 3-(3-Cyano-phenyl)-acrylic acid methyl ester
- 3-Cyanzimtsaeure-methylester
- BQJYULBYGRTLPZ-AATRIKPKSA-N
- methyl(E)-3-(3-cyanophenyl)acrylate
- MFCD08064268
- SCHEMBL24313
- 52116-81-1
- 3-(3-Cyanophenyl)acrylic acid methyl ester
- 193151-10-9
- A911577
- CS-0172478
- 3-(3-Cyanophenyl)-acrylic acid methyl ester
- 5-(3-METHOXYPHENYL)-2-FUROICACID
- AS-35415
- methyl (E)-3-(3-cyanophenyl)prop-2-enoate
- Methyl (E)-3-(3-cyanophenyl)acrylate
- (E)-methyl 3-(3-cyanophenyl)acrylate
- A828933
- SCHEMBL24312
- Methyl3-(3-cyanophenyl)acrylate
- AKOS006221827
- CS-0311840
-
- MDL： MFCD08064268
- Inchi： 1S/C11H9NO2/c1-14-11(13)6-5-9-3-2-4-10(7-9)8-12/h2-7H,1H3/b6-5+
- InChI Key： BQJYULBYGRTLPZ-AATRIKPKSA-N
- SMILES： O(C)C(/C=C/C1C=CC=C(C#N)C=1)=O
Computed Properties
- Exact Mass: 187.06300
- Monoisotopic Mass: 187.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.9
- Topological Polar Surface Area: 50.1Ų
Experimental Properties
- Density: 1.153
- Boiling Point: 321.325°C at 760 mmHg
- Flash Point: 150.624°C
- Refractive Index: 1.548
- PSA: 50.09000
- LogP: 1.74448
Methyl 3-Cyanocinnamate Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Methyl 3-Cyanocinnamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 040415-1g |
3-(3-Cyano-phenyl)-acrylic acid methyl ester |
52116-81-1 | 97% | 1g |
￡36.00 | 2022-03-01 | |
| Fluorochem | 040415-5g |
3-(3-Cyano-phenyl)-acrylic acid methyl ester |
52116-81-1 | 97% | 5g |
￡126.00 | 2022-03-01 | |
| Fluorochem | 040415-25g |
3-(3-Cyano-phenyl)-acrylic acid methyl ester |
52116-81-1 | 97% | 25g |
￡444.00 | 2022-03-01 | |
| Alichem | A019117698-5g |
Methyl 3-(3-cyanophenyl)acrylate |
52116-81-1 | 97% | 5g |
$1170.00 | 2023-09-01 | |
| TRC | M295035-250mg |
Methyl 3-Cyanocinnamate |
52116-81-1 | 250mg |
$69.00 | 2023-05-18 | ||
| TRC | M295035-500 mg |
Methyl 3-Cyanocinnamate |
52116-81-1 | 500MG |
60.00 | 2021-08-03 | ||
| TRC | M295035-5 g |
Methyl 3-Cyanocinnamate |
52116-81-1 | 5g |
275.00 | 2021-08-03 | ||
| abcr | AB176921-1 g |
Methyl 3-(3-cyanophenyl)acrylate; . |
52116-81-1 | 1g |
€101.00 | 2023-05-07 | ||
| Apollo Scientific | OR964221-250mg |
3-(3-Cyano-phenyl)-acrylic acid methyl ester |
52116-81-1 | 98% | 250mg |
£15.00 | 2025-03-21 | |
| Apollo Scientific | OR964221-1g |
3-(3-Cyano-phenyl)-acrylic acid methyl ester |
52116-81-1 | 98% | 1g |
£28.00 | 2025-03-21 |
Methyl 3-Cyanocinnamate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:52116-81-1)Methyl 3-Cyanocinnamate
Order Number:A828933
Stock Status:in Stock
Quantity:10g/25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:11
Price ($):240.0/509.0
Email:sales@amadischem.com
Methyl 3-Cyanocinnamate Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
52116-81-1 (Methyl 3-Cyanocinnamate) Related Products
- 82444-40-4(2-Propenoic acid, 3-(3-methylphenyl)-, methyl ester)
- 75746-64-4(2-Propenoic acid, 3-(2-cyanophenyl)-, methyl ester)
- 188991-25-5(2-Propenoic acid,3-(4-methylphenyl)-,methyl ester,radical ion(1+) (9CI))
- 652997-72-3(2-Propenoic acid, 3-(4-cyano-2-methylphenyl)-, methyl ester, (2E)-)
- 1754-62-7(methyl-3-phenylprop-2-enoate)
- 20754-20-5(methyl (2E)-3-(4-methylphenyl)prop-2-enoate)
- 103-26-4(Methyl cinnamate)
- 52116-83-3(Methyl 4-cyanocinnamate)
- 61764-82-7(methyl trans-cinnamate-d5 (phenyl-d5))
- 62174-99-6(Ethyl (E)-3-(4-Cyanophenyl)prop-2-enoate)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:52116-81-1)Methyl 3-Cyanocinnamate
Purity:99%/99%
Quantity:10g/25g
Price ($):240.0/509.0